N-t-Boc Valacyclovir
N-t-Boc Valacyclovir
Brand Name:
Vulcanchem
CAS No.:
502421-44-5
VCID:
VC0120371
InChI:
InChI=1S/C18H28N6O6/c1-10(2)11(21-17(27)30-18(3,4)5)15(26)29-7-6-28-9-24-8-20-12-13(24)22-16(19)23-14(12)25/h8,10-11H,6-7,9H2,1-5H3,(H,21,27)(H3,19,22,23,25)/t11-/m0/s1
SMILES:
CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)NC(=O)OC(C)(C)C
Molecular Formula:
C18H28N6O6
Molecular Weight:
424.5 g/mol
N-t-Boc Valacyclovir
CAS No.: 502421-44-5
Reference Standards
VCID: VC0120371
Molecular Formula: C18H28N6O6
Molecular Weight: 424.5 g/mol
| CAS No. | 502421-44-5 |
|---|---|
| Product Name | N-t-Boc Valacyclovir |
| Molecular Formula | C18H28N6O6 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]ethyl (2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate |
| Standard InChI | InChI=1S/C18H28N6O6/c1-10(2)11(21-17(27)30-18(3,4)5)15(26)29-7-6-28-9-24-8-20-12-13(24)22-16(19)23-14(12)25/h8,10-11H,6-7,9H2,1-5H3,(H,21,27)(H3,19,22,23,25)/t11-/m0/s1 |
| Standard InChIKey | FGLBYLSLCQBNHV-NSHDSACASA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)NC(=O)OC(C)(C)C |
| SMILES | CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)NC(=O)OC(C)(C)C |
| Synonyms | N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester |
| PubChem Compound | 10180697 |
| Last Modified | Nov 14 2021 |
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